Cas no 372190-27-7 (1-Phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-ylmethanol)

• Product Name: 1-Phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-ylmethanol
• CAS No: 372190-27-7
• MF: C₁₄H₁₂N₂OS
• MW: 256.322881698608
• CID: 3079803
• PubChem ID: 740214
• Update Time: 2025-04-21

1-Phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (1-phenyl-3-thien-2-yl-1H-pyrazol-4-yl)methanol
• Enamine_005752
• SCHEMBL14133155
• 372190-27-7
• (1-phenyl-3-thiophen-2-ylpyrazol-4-yl)methanol
• G25880
• AKOS000528518
• [1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]methanol
• (1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanol
• HMS1410F10
• IDI1_007987
• Z56787633
• EN300-09837
• 107-276-2
• 1-Phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-ylmethanol

• Inchi： 1S/C14H12N2OS/c17-10-11-9-16(12-5-2-1-3-6-12)15-14(11)13-7-4-8-18-13/h1-9,17H,10H2
• InChI Key： VXPKOZBAZPODMY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(CO)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 256.06703418Da
• Monoisotopic Mass: 256.06703418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.3Ų